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Compound Name: YM-53601 free base

Cat. No.: B3182015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of YM-53601 free base (CAS 182959-28-0), a potent inhibitor of squalene synthase.

YM-53601 acts by inhibiting farnesyl-diphosphate farnesyltransferase 1 (FDFT1), a key

enzyme in the cholesterol biosynthesis pathway, thereby reducing plasma cholesterol and

triglyceride levels.[1][2] This application note includes essential data on the compound's

solubility and stability, alongside a step-by-step guide for accurate and reproducible stock

solution preparation, crucial for in vitro and in vivo experimental settings.

Introduction to YM-53601
YM-53601 is a small molecule inhibitor of squalene synthase, the enzyme that catalyzes the

first committed step in cholesterol biosynthesis.[3] By blocking the conversion of farnesyl

pyrophosphate to squalene, YM-53601 effectively lowers cholesterol levels.[3] Research has

demonstrated its ability to reduce plasma non-HDL cholesterol and triglyceride levels in various

animal models.[3] The free base form of YM-53601 is a common starting material for

experimental studies. Accurate preparation of stock solutions is paramount to ensure reliable

and reproducible experimental outcomes.
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A summary of the key chemical and physical properties of YM-53601 free base is provided in

the table below.

Property Value Reference

Molecular Formula C₂₁H₂₁FN₂O

Molecular Weight 336.40 g/mol

CAS Number 182959-28-0

Appearance Solid powder

Solubility Data
The solubility of YM-53601 free base in common laboratory solvents is critical for preparing

stock solutions. The following table summarizes known solubility data. It is important to note

that for aqueous solutions, the use of the hydrochloride salt form of YM-53601 is recommended

for enhanced water solubility and stability.

Solvent Solubility Reference

DMSO ≥ 20 mg/mL

DMF 20 mg/mL

Ethanol 2 mg/mL

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL

Note: Sonication or gentle heating may be required to achieve complete dissolution.

Experimental Protocols
Materials and Equipment

YM-53601 free base powder

High-purity solvent (e.g., DMSO, DMF)
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Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of YM-53601 free base in

DMSO, a commonly used solvent for this compound.

Equilibration: Allow the vial of YM-53601 free base powder to equilibrate to room

temperature for at least 60 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of YM-53601 free base powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out

3.364 mg of the compound (Molecular Weight = 336.4 g/mol ).

Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the

weighed powder.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If

necessary, use a sonicator to aid dissolution.

Sterilization (Optional): If required for your application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials to minimize freeze-thaw cycles.

Storage and Stability
Proper storage of YM-53601 stock solutions is crucial for maintaining their integrity and activity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3182015?utm_src=pdf-body
https://www.benchchem.com/product/b3182015?utm_src=pdf-body
https://www.benchchem.com/product/b3182015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Condition Duration Reference

Solid Powder (-20°C) ≥ 4 years

In Solvent (-80°C) 6 months

In Solvent (-20°C) 1 month

General Recommendations:

Store stock solutions in tightly sealed vials to prevent evaporation and moisture absorption.

Protect from light.

For in vivo experiments, it is recommended to prepare fresh working solutions from the stock

on the day of use.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of YM-53601 and the workflow for

preparing stock solutions.

Cholesterol Biosynthesis Pathway
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Caption: Mechanism of action of YM-53601 in the cholesterol biosynthesis pathway.
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Start: YM-53601 Powder

Equilibrate to Room Temperature

Weigh Compound

Add Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Aliquot into Vials

Store at -20°C or -80°C

End: Ready-to-use Aliquots

Click to download full resolution via product page

Caption: Experimental workflow for preparing YM-53601 free base stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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